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Compound of Interest

Compound Name: Diethyl terephthalate

Cat. No.: B1670542 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl terephthalate (DET), a

significant chemical compound with diverse industrial and pharmaceutical applications. This

document details its chemical and physical properties, synthesis protocols, key applications,

biological fate, and analytical methodologies to support advanced research and development

activities.

Chemical and Physical Properties
Diethyl terephthalate is a diester of terephthalic acid and ethanol. It is a white crystalline solid

at room temperature and serves as a crucial intermediate in the synthesis of various polymers

and as a specialized excipient in pharmaceutical formulations.[1][2]

Identifiers and Nomenclature
All primary identification and structural information for Diethyl terephthalate are summarized

in Table 1.
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Identifier Value Reference(s)

CAS Number 636-09-9 [3]

IUPAC Name
diethyl benzene-1,4-

dicarboxylate

Synonyms
Terephthalic acid diethyl ester,

Diethyl p-phthalate
[4][5]

Molecular Formula C₁₂H₁₄O₄ [3]

Molecular Weight 222.24 g/mol [1][4]

InChI Key
ONIHPYYWNBVMID-

UHFFFAOYSA-N
[6]

Canonical SMILES
CCOC(=O)C1=CC=C(C=C1)C

(=O)OCC
[6]

Physicochemical Data
Quantitative physicochemical data for Diethyl terephthalate are presented in Table 2,

providing essential parameters for experimental and process design.
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Property Value Reference(s)

Appearance
White to pale cream crystalline

solid
[2][7]

Melting Point 42 - 45 °C [2][5]

Boiling Point 302 °C (at 760 mmHg) [2][5]

Density 1.10 - 1.11 g/mL (at 25 °C) [1][2]

Vapor Pressure 0.1 mbar (at 20 °C) [2]

Flash Point 117 °C [2][5]

Solubility

Limited solubility in water;

Soluble in ethanol, acetone,

chloroform, and ethyl acetate.

[6][5]

LogP (Octanol/Water) 3.8

Spectral Information
Comprehensive spectral data, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and

Infrared (IR) spectroscopy, are available for Diethyl terephthalate through public databases

such as PubChem.[3] This information is critical for structural elucidation and purity

assessment.

Synthesis and Manufacturing
Diethyl terephthalate can be synthesized through several established routes, including

reaction from an acid chloride, direct esterification of the corresponding carboxylic acid, and

innovative bio-based cascade processes.

Experimental Protocol: Synthesis from Terephthaloyl
Chloride
This method provides a high-yield synthesis of Diethyl terephthalate from terephthaloyl

chloride and ethanol.[8]
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Materials:

Terephthaloyl chloride (40.6 g, 0.20 mol)

Ethanol (18.4 g, 0.40 mol)

Toluene (100 mL)

10% Sodium bicarbonate solution

Distilled water

Magnesium sulfate

Procedure:

Charge a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer and

reflux condenser with 100 mL of toluene and 40.6 g of terephthaloyl chloride.

Add 18.4 g of ethanol dropwise to the solution.

Heat the reaction mixture to 60-65 °C for two hours. Monitor the reaction's completion via IR

spectroscopy by observing the disappearance of the acid chloride peak at ~1775 cm⁻¹.

After cooling, wash the solution three times with a 10% sodium bicarbonate solution,

followed by three washes with distilled water.

Dry the organic layer over magnesium sulfate.

Filter to remove the desiccant and remove the toluene by distillation.

The residue, Diethyl terephthalate, will crystallize upon standing. This protocol typically

yields around 38 g (86%).[8]

Reactants:
- Terephthaloyl Chloride

- Ethanol
- Toluene (Solvent)

Reaction
Heat to 60-65°C, 2h

Aqueous Workup
1. NaHCO₃ wash

2. H₂O wash

Drying
MgSO₄

Purification
Distill off Toluene

Final Product
Diethyl terephthalate

(Crystallizes)
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Synthesis Workflow from Terephthaloyl Chloride.

Experimental Protocol: Fischer Esterification from
Terephthalic Acid
The Fischer esterification provides a direct route from terephthalic acid to its diethyl ester using

an acid catalyst.[9]

Materials:

Terephthalic acid (5.82 g)

Ethanol (150 mL)

Concentrated sulfuric acid (2 mL)

Potassium carbonate (17 g)

Water (300 mL)

Procedure:

Combine 5.82 g of terephthalic acid, 150 mL of ethanol, and 2 mL of concentrated sulfuric

acid in a 250 mL round-bottom flask with a stir bar.

Heat the mixture in an oil bath at 80 °C with stirring for 4 days, or until the suspended solid

fully dissolves.

Cool the reaction mixture to room temperature.

Prepare a solution of 17 g of potassium carbonate in 300 mL of water and pour the cooled

reaction mixture into it to neutralize the acid.

Reduce the volume of the resulting solution to approximately 300 mL by gentle heating (60

°C) on a hotplate.

Cool the concentrated solution to induce precipitation of the product.
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Collect the solid product by vacuum filtration, wash the filter cake with water, and dry

thoroughly. The reported yield for this specific procedure is 41.77%.[9]

Experimental Protocol: Cascade Synthesis from
Biomass-Derived Muconic Acid
A modern, sustainable approach involves a two-step cascade process starting from biomass-

derived muconic acid.[10][11]

Materials:

trans,trans-Muconic acid (TTMA) (0.5 mmol)

Ethanol (20 mL)

Ethylene

Silicotungstic acid (catalyst, 0.005 mmol)

Palladium on carbon (Pd/C) (catalyst)

Procedure:

Step 1: Esterification and Diels-Alder Reaction.

In a high-pressure reactor, combine TTMA (0.5 mmol), ethanol (20 mL), and silicotungstic

acid (0.005 mmol).

Pressurize the reactor with ethylene (e.g., 2.0 MPa).

Heat the mixture to 200 °C for 240 minutes. This step yields the key cycloadduct

intermediates with high selectivity.[10][11]

Step 2: Dehydrogenation.

To the resulting mixture from Step 1, add a palladium catalyst.
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Heat the reaction at 200 °C for 360 minutes under an inert atmosphere (e.g., N₂). This

step aromatizes the ring to form Diethyl terephthalate.[11]

The reaction is preferentially carried out under neutral or slightly basic conditions for

optimal yield.[11]

The final product can be purified by standard methods like distillation. The overall reported

yield is 80.6%.[10][11]

Step 1: Esterification & Diels-Alder Step 2: Dehydrogenation

Muconic Acid
+ Ethanol
+ Ethylene

Silicotungstic Acid
200°C

reacts with Cycloadduct
Intermediates

produces Palladium Catalyst
200°C

processed in Diethyl
terephthalate

Click to download full resolution via product page

Cascade Synthesis from Biomass-Derived Muconic Acid.

Applications
Diethyl terephthalate is a versatile compound with significant utility in both large-scale

industrial processes and specialized, high-value applications.

Industrial Applications
Polymer Production: DET's primary industrial use is as a monomer and intermediate in the

synthesis of polyesters, most notably polyethylene terephthalate (PET).[1][6][12]

Plasticizers: It is employed as a plasticizer to increase the flexibility and workability of various

polymers.[1]

Solvents: Due to its excellent solubility characteristics for a range of organic substances, it

serves as a solvent in chemical reactions and formulations.[1]

Coatings and Adhesives: The compound is a component in the formulation of coatings and

adhesives, where it contributes to adhesion and durability.[1]
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Pharmaceutical and Drug Development Applications
In the pharmaceutical sector, Diethyl terephthalate is a recognized excipient valued for its

ability to improve drug product performance.[13]

Drug Formulation: It is used as a building block and excipient in various drug formulations,

where it can enhance the stability and solubility of active pharmaceutical ingredients (APIs).

[1][13]

Drug Delivery Systems: DET functions as a solvent, plasticizer, and carrier in advanced drug

delivery systems, including transdermal patches, topical medications, and certain inhalers.

[13]

Tablet Coatings: It is used as a plasticizer in the enteric film coatings of tablets and capsules

to control drug release and prevent cracking of the solid dosage form.[14][15]

Biological Fate and Toxicology
Understanding the environmental impact and toxicological profile of DET is crucial for its safe

handling and application.

Biodegradation and Metabolic Pathways
Diethyl terephthalate is susceptible to microbial degradation in the environment. Studies have

shown that bacteria, such as Delftia sp. WL-3, can utilize DET as a sole carbon source.[16][17]

[18] The metabolic pathway involves the initial hydrolysis of the ester bonds to form terephthalic

acid (TPA). TPA is then converted to protocatechuic acid (PCA), which subsequently enters

central metabolic pathways and is mineralized.[16][17][19]
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Proposed Metabolic Pathway of Diethyl terephthalate.

Toxicological Profile
The safety and hazards associated with Diethyl terephthalate have been evaluated by

multiple regulatory bodies. The key toxicological data are summarized below.

Hazard Class GHS Classification Reference(s)

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[3]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)
[3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
[3]
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Standard handling procedures should be followed, including the use of personal protective

equipment to avoid contact with skin and eyes.[20] It should be used in well-ventilated areas to

prevent inhalation of vapors.[6]

Analytical Methods
Accurate quantification of Diethyl terephthalate is essential for quality control, environmental

monitoring, and research.

Chromatographic Techniques: High-Performance Liquid Chromatography (HPLC) with UV

detection and Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS),

are the most common and robust methods for the analysis of DET.[21][22][23] HPLC is

particularly well-suited for analyzing pharmaceutical formulations, while GC-MS is preferred

for environmental samples due to its high sensitivity and specificity.[21][24]

Sample Preparation: A critical consideration in phthalate analysis is the prevention of sample

contamination, as these compounds are ubiquitous in laboratory materials like plastics.[21]

Rigorous cleaning of all glassware and use of high-purity solvents are mandatory. Sample

extraction methods vary by matrix and include liquid-liquid extraction (LLE) and solid-phase

extraction (SPE).[23]

Conclusion
Diethyl terephthalate (CAS 636-09-9) is a compound of significant industrial and scientific

interest. Its well-defined physicochemical properties, established synthesis routes, and diverse

applications, particularly in the polymer and pharmaceutical industries, make it a valuable

chemical. Ongoing research into its bio-based synthesis and biodegradation continues to

enhance its profile as a versatile and manageable chemical entity. This guide provides the core

technical information required by researchers and developers to effectively utilize and study

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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